Cas no 61563-31-3 (Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride)

Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride structure
61563-31-3 structure
Product Name:Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride
CAS No:61563-31-3
MF:C10H13Cl2N
MW:218.122920751572
CID:474737
PubChem ID:21393874
Update Time:2025-04-19

Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride
    • 8-chloro-7-methyl-1,2,3,4-tetrahydroisoquinoline,hydrochloride
    • SCHEMBL11743091
    • 61563-31-3
    • 8-Chloro-7-methyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
    • DTXSID10612931
    • Inchi: 1S/C10H12ClN.ClH/c1-7-2-3-8-4-5-12-6-9(8)10(7)11;/h2-3,12H,4-6H2,1H3;1H
    • InChI Key: PNMUNNWJYNKSOJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC2=C1CNCC2.Cl

Computed Properties

  • Exact Mass: 217.04269
  • Monoisotopic Mass: 217.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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